N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[4-(1H-benzimidazol-2-yl)phenyl]-2,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C19H17N5O/c1-12-11-17(24(2)23-12)19(25)20-14-9-7-13(8-10-14)18-21-15-5-3-4-6-16(15)22-18/h3-11H,1-2H3,(H,20,25)(H,21,22)
• InChI Key: JXBMDCBRLYMQJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4N3)C
• Molecular Formula: C19H17N5O
• Molecular Weight: 331.4 g/mol
• CAS No.: 1013797-56-2

Description

The compound “N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide” is a benzimidazole derivative. Benzimidazole derivatives are known for their wide range of biological activities, including antiviral, antitumor, antihypertensive, proton pump inhibitory, anthelmintic, antimicrobial, and anti-inflammatory activity.

Synthesis Analysis

The compound was synthesized by reacting an acid chloride of benzoic acid with potassium thiocyanate (KSCN) along with the subsequent addition of 4-(1H-benzo[d] imidazol-2-yl)benzenamine via a one-pot three-step procedure. The structure of the resulting benzimidazole based thiourea was confirmed by spectroscopic techniques.

Molecular Structure Analysis

The structure of the compound was confirmed by spectroscopic techniques including FTIR, 1H-NMR, 13C-NMR and single crystal X-ray diffraction. It was further examined by Hirshfeld surface analysis.

Chemical Reactions Analysis

The compound was synthesized starting with benzene derivatives with nitrogen-containing functionality ortho to each other. The reaction probably proceeds via the mechanism illustrated in the referenced paper.

Scientific Research Applications

Chemical Synthesis and Characterization N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide and similar compounds have been synthesized and characterized, demonstrating their potential in medicinal chemistry. For example, Saeed et al. (2015) reported the synthesis of benzamide derivatives showing inhibitory potential against human and rat ecto-5′-nucleotidases, indicating their relevance in drug chemistry (Saeed et al., 2015).

Biological Evaluation These compounds have been evaluated for their biological applications. For instance, Elmagd et al. (2017) used thiosemicarbazide derivatives in the synthesis of various heterocyclic compounds and tested their antimicrobial activity, highlighting the compound's potential in developing new antimicrobial agents (Elmagd et al., 2017).

Antioxidant Studies Research has also focused on the antioxidant properties of related compounds. Ahmad et al. (2012) synthesized N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides and found that many of these compounds possessed moderate to significant radical scavenging activity (Ahmad et al., 2012).

Mechanism of Action

Target of Action

Compounds containing the benzimidazole nucleus are known to interact with various proteins and enzymes . They are often used as a drug scaffold in medicinal chemistry due to their wide-ranging biological activity .

Biochemical Pathways

Benzimidazole derivatives are known to affect a multitude of biochemical pathways due to their wide-ranging pharmacological activity .

Pharmacokinetics

Benzimidazole derivatives are generally well-absorbed and have good bioavailability .

Result of Action

Benzimidazole derivatives have a multitude of interesting pharmacological activity, including antiviral, antitumor, antihypertensive, proton pump inhibitory, anthelmintic, antimicrobial, and anti-inflammatory activity .

Action Environment

The stability and efficacy of benzimidazole derivatives can be influenced by factors such as ph, temperature, and the presence of other compounds .